Cas no 951892-41-4 (2-Chloro-3-(2,3-dichlorophenyl)-1-propene)

• Product Name: 2-Chloro-3-(2,3-dichlorophenyl)-1-propene
• CAS No: 951892-41-4
• MF: C₉H₇Cl₃
• MW: 221.51087975502
• MDL: MFCD09801232
• CID: 4722669
• Update Time: 2025-10-29

2-Chloro-3-(2,3-dichlorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-(2,3-DICHLOROPHENYL)-1-PROPENE
• FCH1393524
• 2-Chloro-3-(2,3-dichlorophenyl)-1-propene

• MDL： MFCD09801232
• Inchi： 1S/C9H7Cl3/c1-6(10)5-7-3-2-4-8(11)9(7)12/h2-4H,1,5H2
• InChI Key： JVBDAKGEMCHEEI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CC(=C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-3-(2,3-dichlorophenyl)-1-propene

Introduction to 2-Chloro-3-(2,3-dichlorophenyl)-1-propene (CAS No. 951892-41-4) and Its Emerging Applications in Chemical Biology

The compound 2-Chloro-3-(2,3-dichlorophenyl)-1-propene (CAS No. 951892-41-4) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. As a versatile intermediate, this α,β-unsaturated aldehyde derivative has garnered attention due to its unique structural features and the broad spectrum of biological activities it can exhibit. The presence of both chloro substituents and a phenyl ring at the 3-position creates a molecular scaffold that is highly reactive and adaptable for further functionalization, making it a valuable tool in synthetic chemistry and drug discovery.

In recent years, the exploration of 2-Chloro-3-(2,3-dichlorophenyl)-1-propene has been extended into various therapeutic areas, particularly in the development of novel bioactive molecules. The compound’s ability to undergo diverse reactions, such as Michael additions, aldol condensations, and Diels-Alder cycloadditions, allows for the rapid construction of complex structures. These reactions are not only synthetically elegant but also biologically relevant, enabling the creation of molecules with targeted pharmacological effects.

One of the most compelling aspects of 2-Chloro-3-(2,3-dichlorophenyl)-1-propene is its role as a precursor in the synthesis of heterocyclic compounds. Heterocycles are known to be integral components of many biologically active natural products and pharmaceuticals. By serving as a building block for these structures, CAS No. 951892-41-4 facilitates the development of new therapeutic agents with improved efficacy and reduced toxicity. For instance, recent studies have demonstrated its utility in generating substituted furans and pyridines, which are key motifs in medicinal chemistry.

The reactivity of the aldehyde group in 2-Chloro-3-(2,3-dichlorophenyl)-1-propene also makes it an attractive candidate for exploring enzyme-mediated transformations. Enzymes such as cytochrome P450s and flavoproteins can catalyze the oxidation or reduction of this molecule, leading to novel derivatives with distinct biological properties. This enzymatic approach aligns well with the growing trend toward green chemistry and sustainable drug development practices.

Moreover, the electronic properties of the chlorophenyl ring contribute to the overall reactivity and selectivity of CAS No 951892-41-4. The electron-withdrawing nature of chlorine atoms enhances electrophilic aromatic substitution reactions while simultaneously influencing nucleophilic additions at the double bond. This dual functionality has been exploited in designing molecules that interact selectively with biological targets.

In clinical research, derivatives of 2-Chloro-3-(2,3-dichlorophenyl)-1-propene have shown promise as intermediates for antiviral and anticancer agents. The structural motif is reminiscent of several known pharmacophores that exhibit potent activity against viral proteases or kinases involved in tumor growth regulation. By leveraging computational modeling and high-throughput screening techniques, researchers are identifying optimized analogs that enhance binding affinity while minimizing off-target effects.

The synthesis of CAS No 951892-41-4 itself is an intriguing process that highlights modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient access to this compound from readily available precursors like 2-chlorobenzaldehyde and allyl halides. These methods not only improve yield but also reduce waste generation—a critical consideration in today’s environmentally conscious pharmaceutical industry.

Another area where this compound has found utility is in materials science applications beyond traditional organic synthesis. Its ability to polymerize under controlled conditions has led to the development of novel polymers with unique mechanical properties or optical characteristics. Such materials could find applications in coatings or electronic devices where precise molecular architecture is essential.

Future directions for research on CAS No 951892-41-4 may include exploring its role in photodynamic therapy (PDT). The compound’s ability to generate reactive oxygen species upon light irradiation could make it an effective photosensitizer when incorporated into drug delivery systems designed for targeted cancer treatment.

In conclusion,2-Chloro-3-(2,3-dichlorophenyl)-1-propene (CAS No 951892-41-4) stands as a versatile intermediate with far-reaching implications across multiple scientific disciplines including chemical biology,synthetic organic chemistry, pharmaceutical development,and materials science . Its unique structural features coupled with its broad reactivity profile ensure that it will remain a cornerstone molecule for innovation well into the future.